3-[[3-Amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate

• IUPAC Name: 3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• InChI: InChI=1S/C19H22N8O6S2/c1-33-24-12(10-8-35-19(21)22-10)15(29)23-13-16(30)27-14(18(31)32)9(7-34-17(13)27)6-25-3-2-11(20)26(25)4-5-28/h2-3,8,13,17,20,28H,4-7H2,1H3,(H4,21,22,23,29,31,32)
• InChI Key: BHXLLRXDAYEMPP-UHFFFAOYSA-N
• Canonical SMILES: CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C[N+]4=CC=C(N4CCO)N)C(=O)[O-]
• Molecular Formula: C19H22N8O6S2
• Molecular Weight: 522.6 g/mol

Description

Cefoselis is a semisynthetic, broad-spectrum, beta-lactamase-resistant, fourth-generation cephalosporin with antibacterial activity. Cefoselis binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.

Scientific Research Applications

Novel Compound Synthesis

A novel compound closely related to the one , involving the ceftriaxone disodium, has been synthesized. This compound was prepared through condensation in ethanol and analyzed using various techniques such as LCMS and NMR (Fareed et al., 2012).

Crystallography and Pharmaceutical Development

Research on ceftriaxone derivatives, which share a similar structure with the specified compound, has been conducted in the context of pharmaceutical development. For example, PATC, a cephalosporin antibiotic, was crystallized using a neutralization method, leading to the development of spherical agglomerates beneficial for injectable drug formulations (Machiya et al., 2008).

Application in Drug Carrier Systems

A cephalosporin derivative similar to the specified compound has been synthesized for use as a carrier in drug delivery systems. This derivative can carry a range of drugs containing an amino group, highlighting its potential in targeted drug delivery (Blau et al., 2008).

Antibacterial Activity

Cephalosporin derivatives, closely related to the compound , have been synthesized and studied for their antibacterial activity. This research has led to compounds with broad-spectrum antibacterial properties, especially against beta-lactamase-producing organisms (Applegate et al., 1978).

Polymorphism in Pharmaceutical Compounds

Studies on ceftriaxone derivatives have explored the polymorphism and phase stability of these compounds. This research is crucial for understanding the physical properties of drugs, which can impact their stability and efficacy (Ashizawa et al., 1989).